Cas no 2680819-77-4 (4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid
• CAS No: 2680819-77-4
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5623987
• PubChem ID: 165939787
• Update Time: 2025-10-29

4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297251
• 2680819-77-4
• 4-{[(benzyloxy)carbonyl][(2-methylphenyl)methyl]amino}butanoic acid
• 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid

• Inchi： 1S/C20H23NO4/c1-16-8-5-6-11-18(16)14-21(13-7-12-19(22)23)20(24)25-15-17-9-3-2-4-10-17/h2-6,8-11H,7,12-15H2,1H3,(H,22,23)
• InChI Key： LRDQAAUODWDLBI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=CC=CC=1C)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid

4-{(Benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic Acid: A Comprehensive Overview

The compound 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid, with CAS No. 2680819-77-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, which includes a benzyloxy group, a carbonyl group, and a 2-methylphenyl moiety, all interconnected through a methylamino and butanoic acid backbone.

Recent studies have highlighted the importance of this compound in the context of its bioavailability and pharmacokinetics. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the realm of peptide chemistry. The presence of the benzyloxy group and the 2-methylphenyl moiety contributes to its stability and solubility properties, making it an attractive candidate for various chemical transformations.

The synthesis of 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the key steps involves the coupling of the benzyloxy group with the carbonyl moiety, which is facilitated by specific catalysts to ensure high yield and purity. This compound has also been utilized in the development of novel drug delivery systems, where its structural flexibility allows for tailored modifications to enhance therapeutic efficacy.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to serve as an intermediate in peptide synthesis has been extensively studied, with recent findings suggesting its role in enhancing the bioavailability of certain therapeutic agents. Additionally, its use in combinatorial chemistry has opened new avenues for discovering potential drug candidates with improved pharmacodynamic properties.

The structural integrity of 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid plays a crucial role in its functionality. The interaction between the benzyloxy group and the methylamino backbone creates a dynamic equilibrium that influences its reactivity under various chemical conditions. This equilibrium has been a focal point in recent research efforts aimed at optimizing synthetic pathways for large-scale production.

Moreover, the compound's compatibility with diverse chemical environments has made it a valuable tool in both academic and industrial settings. Its ability to undergo selective reactions under controlled conditions has been leveraged in the development of advanced materials and specialty chemicals. Recent advancements in green chemistry have also seen this compound being utilized in environmentally friendly synthetic protocols, further underscoring its versatility.

In conclusion, 4-{(benzyloxy)carbonyl(2-methylphenyl)methylamino}butanoic acid represents a pivotal molecule in contemporary organic chemistry. Its unique structure, coupled with its diverse applications, positions it as a key player in advancing scientific research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields ranging from pharmaceuticals to materials science.